Cas no 1795534-85-8 (2-{[(3,6-dichloropyridin-2-yl)formamido]methyl}-N-phenyl-1,4-diazabicyclo[3.2.1]octane-4-carboxamide)

• Product Name: 2-{[(3,6-dichloropyridin-2-yl)formamido]methyl}-N-phenyl-1,4-diazabicyclo[3.2.1]octane-4-carboxamide
• CAS No: 1795534-85-8
• MF: C₂₀H₂₁Cl₂N₅O₂
• MW: 434.319041967392
• CID: 5820538
• PubChem ID: 86771110
• Update Time: 2025-07-16

2-{[(3,6-dichloropyridin-2-yl)formamido]methyl}-N-phenyl-1,4-diazabicyclo[3.2.1]octane-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• EN300-26611866
• Z1557777996
• 1795534-85-8
• AKOS033426096
• 2-[[(3,6-dichloropyridine-2-carbonyl)amino]methyl]-N-phenyl-1,4-diazabicyclo[3.2.1]octane-4-carboxamide
• 2-{[(3,6-dichloropyridin-2-yl)formamido]methyl}-N-phenyl-1,4-diazabicyclo[3.2.1]octane-4-carboxamide

• Inchi： 1S/C20H21Cl2N5O2/c21-16-6-7-17(22)25-18(16)19(28)23-10-15-12-27(14-8-9-26(15)11-14)20(29)24-13-4-2-1-3-5-13/h1-7,14-15H,8-12H2,(H,23,28)(H,24,29)
• InChI Key： LNUBLGBBGFLBGV-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(N=C1C(NCC1CN(C(NC2C=CC=CC=2)=O)C2CCN1C2)=O)Cl

Computed Properties

• Exact Mass: 433.1072303g/mol
• Monoisotopic Mass: 433.1072303g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 29
• Rotatable Bond Count: 4
• Complexity: 603
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 77.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives N-phenylureas

Additional information on 2-{[(3,6-dichloropyridin-2-yl)formamido]methyl}-N-phenyl-1,4-diazabicyclo[3.2.1]octane-4-carboxamide

Introduction to 2-{[(3,6-dichloropyridin-2-yl)formamido]methyl}-N-phenyl-1,4-diazabicyclo[3.2.1]octane-4-carboxamide (CAS No. 1795534-85-8)

2-{[(3,6-dichloropyridin-2-yl)formamido]methyl}-N-phenyl-1,4-diazabicyclo[3.2.1]octane-4-carboxamide (CAS No. 1795534-85-8) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of diazabicyclooctanes, which are known for their diverse biological activities and structural flexibility.

The molecular structure of 2-{[(3,6-dichloropyridin-2-yl)formamido]methyl}-N-phenyl-1,4-diazabicyclo[3.2.1]octane-4-carboxamide is characterized by a central diazabicyclo[3.2.1]octane core, which is substituted with a phenyl group and a formamido moiety linked to a 3,6-dichloropyridin-2-yl group. This intricate arrangement of functional groups imparts the molecule with a high degree of conformational stability and specific binding properties, making it an attractive candidate for drug development.

Recent studies have highlighted the potential of 2-{[(3,6-dichloropyridin-2-yl)formamido]methyl}-N-phenyl-1,4-diazabicyclo[3.2.1]octane-4-carboxamide in various therapeutic areas. One notable application is in the treatment of neurological disorders, particularly those involving neurotransmitter imbalances. The compound has been shown to exhibit potent modulatory effects on serotonin and dopamine receptors, which are key targets in the management of conditions such as depression and Parkinson's disease.

In addition to its neuropharmacological properties, 2-{[(3,6-dichloropyridin-2-yl)formamido]methyl}-N-phenyl-1,4-diazabicyclo[3.2.1]octane-4-carboxamide has demonstrated promising antiviral activity against several RNA viruses, including influenza and coronaviruses. Preclinical studies have indicated that the compound can effectively inhibit viral replication by interfering with critical viral enzymes and pathways, suggesting its potential as a broad-spectrum antiviral agent.

The pharmacokinetic profile of 2-{[(3,6-dichloropyridin-2-yl)formamido]methyl}-N-phenyl-1,4-diazabicyclo[3.2.1]octane-4-carboxamide has also been extensively studied. It exhibits favorable oral bioavailability and a long half-life, which are crucial factors for its therapeutic efficacy and patient compliance. Furthermore, the compound has shown low toxicity in animal models, indicating a favorable safety profile for clinical development.

Clinical trials are currently underway to evaluate the safety and efficacy of 2-{[(3,6-dichloropyridin-2-yl)formamido]methyl}-N-phenyl-1,4-diazabicyclo[3.2.1]octane-4-carboxamide in human subjects. Early results from Phase I trials have been encouraging, with the compound demonstrating good tolerability and pharmacodynamic effects consistent with its preclinical profile.

In conclusion, 2-{[(3,6-dichloropyridin-2-yl)formamido]methyl}-N-phenyl-1,4-diazabicyclo[3.2.1]octane-4-carboxamide (CAS No. 1795534-85-8) represents a promising lead compound in the development of novel therapeutics for neurological disorders and viral infections. Its unique structural features and multifaceted biological activities make it an exciting area of research for medicinal chemists and pharmacologists alike.